Cas no 265659-61-8 (2-Methylpentyl Chloroformate)

2-Methylpentyl Chloroformate structure
2-Methylpentyl Chloroformate structure
Product Name:2-Methylpentyl Chloroformate
CAS No:265659-61-8
MF:C7H13ClO2
MW:164.629921674728
CID:3163217
PubChem ID:19087989
Update Time:2025-04-21

2-Methylpentyl Chloroformate Chemical and Physical Properties

Names and Identifiers

    • Dabigatran Impurity 36
    • Carbonochloridic Acid 2-Methylpentyl Ester
    • 265659-61-8
    • starbld0003667
    • G67037
    • Dabigatran Impurity 15
    • 2-methylpentyl carbonochloridate
    • 2,4-Dichloro-N-ethylbenzenemethanamine
    • 2-Methylpentyl Chloroformate
    • SCHEMBL9435730
    • 2-MethylpentylChloroformate
    • Inchi: 1S/C7H13ClO2/c1-3-4-6(2)5-10-7(8)9/h6H,3-5H2,1-2H3
    • InChI Key: QMPBKUJIHMLPIA-UHFFFAOYSA-N
    • SMILES: ClC(=O)OCC(C)CCC

Computed Properties

  • Exact Mass: 164.0604073g/mol
  • Monoisotopic Mass: 164.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

2-Methylpentyl Chloroformate Security Information

2-Methylpentyl Chloroformate Pricemore >>

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